Cas no 7244-79-3 (Benzene, 1-(3-methylbutoxy)-4-nitro-)
7244-79-3 structure
Product Name:Benzene, 1-(3-methylbutoxy)-4-nitro-
CAS No:7244-79-3
MF:C11H15NO3
MW:209.241703271866
CID:1759442
PubChem ID:12721166
Update Time:2025-04-21
Benzene, 1-(3-methylbutoxy)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(3-methylbutoxy)-4-nitro-
- DB-102614
- 1-(3-methylbutoxy)-4-nitrobenzene
- 7244-79-3
- 1-[(3-Methylbutyl)oxy]-4-nitrobenzene
- 1-[(3-methylbutyl)oxy]4-nitrobenzene
- SCHEMBL2564281
- AKOS017118460
- 4-Nitrophenol, 3-methylbutyl ether
- DTXSID801299098
-
- Inchi: 1S/C11H15NO3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9H,7-8H2,1-2H3
- InChI Key: RHJHXRFOBKPCNM-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCC(C)C
Computed Properties
- Exact Mass: 209.10525
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1-(3-methylbutoxy)-4-nitro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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